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Compound of Interest

Compound Name: 4-Methyl-1-pentene

Cat. No.: B008377

This technical guide provides an in-depth overview of the key physical properties of 4-Methyl-
1-pentene, specifically its boiling point and density. This document is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. The guide includes summarized data, detailed experimental protocols for the
determination of these properties, and a workflow diagram for logical clarity.

Core Physical Properties

4-Methyl-1-pentene is a colorless liquid hydrocarbon.[1] Its fundamental physical
characteristics, boiling point and density, are crucial for a variety of applications, from chemical
synthesis to material science.

Data Presentation

The following tables summarize the boiling point and density of 4-Methyl-1-pentene as
reported in scientific literature.
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Physical Property Value Conditions Source
Boiling Point 53-54 °C at 1 atm (760 mmHgQ) [2]

54 °C Standard State [3114]

127.4t0 129.2 °F at 760 mmHg [1]

Density 0.665 g/mL at 25 °C [2][5]
665 mg/cm3 Standard State [3]

0.665 - [1]

665 kg/m 3 - [5]

Standard State is defined as 25 °C (77 °F) and 100 kPa.[3]

Experimental Protocols

Accurate determination of physical properties is paramount for scientific research and
development. The following sections detail standard laboratory protocols for measuring the
boiling point and density of a liquid such as 4-Methyl-1-pentene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] Several methods can be employed for this determination, with the capillary method
being suitable for small sample volumes.

Micro-Boiling Point Determination (Capillary Method)

This method is a convenient and accurate way to determine the boiling point with a small
amount of liquid.[7]

Apparatus:
e Small test tube

o Capillary tube (sealed at one end)
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e Thermometer

» Heating apparatus (e.qg., oil bath or heating block)[7]

« Stirrer (optional, for uniform heating)[7]

Procedure:

e A small volume of the liquid sample (e.g., 0.5 mL) is placed into the small test tube.[7]

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is then gently heated.[7] Initially, a stream of bubbles will emerge from the open
end of the capillary tube as the air inside expands and is expelled.[7]

e As the temperature approaches the boiling point, the rate of bubbling will increase as the
liquid's vapor enters the capillary tube.[8]

e When a rapid and continuous stream of bubbles is observed, the heating is stopped.[7][8]
e The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.[7]

e The boiling point is the temperature at which the liquid is drawn up into the capillary tube.[7]
This temperature should be recorded.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
measuring the mass of a known volume.

Procedure:

o An empty, dry measuring cylinder or pycnometer is placed on an analytical balance, and its
mass is recorded.[9]

» A specific volume of the liquid (e.g., 10 mL) is carefully transferred into the measuring
cylinder.[10] It is important to read the volume from the bottom of the meniscus.[10]
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+ The measuring cylinder containing the liquid is then weighed, and the mass is recorded.[10]

+ The mass of the liquid is calculated by subtracting the mass of the empty measuring cylinder
from the mass of the cylinder with the liquid.[9]

¢ The density is then calculated using the formula: Density = Mass / Volume.[11]

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 4-Methyl-1-pentene.

Experimental Workflow: Physical Property Determination

Sample Preparation:
Obtain pure 4-Methyl-1-pentene

Boiling Point Determinatiop Density Determination

Mass Measurement 1:
Weigh empty, dry container

Apparatus Setup:
Capillary tube in test tube with sample

Volume Measurement:
Add a known volume of the sample

Heating:
Gently heat the sample

Observation: Mass Measurement 2:
Note temperature of continuous bubble stream Weigh container with sample

Cooling & Measurement: Calculation:

Record temperature when liquid enters capillary Density = (Mass 2 - Mass 1) / Volume

! !

Data Analysis & Reporting
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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